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Compound of Interest

Compound Name:
1,3,3-Trimethyl-2,3-dihydro-1H-

indole

CAS No.: 105278-05-5

Cat. No.: B14007002

Get Quote

An In-depth Technical Guide to the Boiling Point and Density of 1,3,3-Trimethyl-2-

methyleneindoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the essential physicochemical properties—specifically the

boiling point and density—of 1,3,3-trimethyl-2-methyleneindoline. It is designed to provide

researchers, chemists, and professionals in drug development with a comprehensive

understanding of this compound, moving beyond mere data points to explore the causality

behind experimental choices and ensure the trustworthiness of the information presented.

A Note on Chemical Identity: 1,3,3-Trimethyl-2,3-
dihydro-1H-indole vs. 1,3,3-Trimethyl-2-
methyleneindoline
It is crucial to address a common point of ambiguity. While the query specified "1,3,3-
Trimethyl-2,3-dihydro-1H-indole," the vast majority of available scientific literature and
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chemical databases provide data for a closely related and more widely studied compound:

1,3,3-Trimethyl-2-methyleneindoline (CAS Number 118-12-7). This latter compound is also

known by the common name Fischer's Base. Given the prevalence of data for 1,3,3-trimethyl-

2-methyleneindoline, this guide will focus on its properties, as it is highly probable that this is

the compound of interest for most research and development applications.

Core Physicochemical Properties of 1,3,3-Trimethyl-
2-methyleneindoline
The boiling point and density of a compound are fundamental physical constants that are

critical for its purification, handling, and use in various applications, including as a reactant in

chemical synthesis.

Property Value Conditions Source(s)

Boiling Point 248 °C

at standard

atmospheric pressure

(lit.)

[1]

Density 0.979 g/mL at 25 °C (lit.) [1]

These values are widely cited in chemical literature and supplier specifications, indicating a

strong consensus on these properties under the specified conditions.

Understanding the Significance of Boiling Point and
Density
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For 1,3,3-trimethyl-2-

methyleneindoline, a boiling point of 248 °C at atmospheric pressure is indicative of a relatively

stable organic molecule with significant intermolecular forces. This high boiling point is a key

consideration for its purification by distillation.

The density of a substance is its mass per unit volume. The density of 1,3,3-trimethyl-2-

methyleneindoline, 0.979 g/mL at 25 °C, is close to that of water. This information is vital for
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calculations involving mass-to-volume conversions, reaction stoichiometry, and for

understanding its behavior in biphasic systems.

Experimental Determination of Boiling Point and
Density: A Validated Approach
To ensure the scientific integrity of these physical constants, it is essential to understand the

methodologies behind their determination. The following outlines a generalized, self-validating

protocol for the experimental determination of the boiling point and density of a liquid organic

compound like 1,3,3-trimethyl-2-methyleneindoline.

Workflow for Physicochemical Property Determination
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Boiling Point Determination Density Determination

Sample Preparation:
Pure, dry sample of

1,3,3-trimethyl-2-methyleneindoline

Apparatus Setup:
Distillation flask, condenser,
thermometer, heating mantle

Purity is key

Heating and Observation:
Gradual heating, record temperature

at which vapor and liquid
are in equilibrium

Accurate temperature reading

Pressure Correction:
If not at 1 atm, apply

pressure correction nomograph

Ensures standardized value

Data Validation and Reporting

Sample Preparation:
Pure, degassed sample

Measurement Tool:
Pycnometer or digital densitometer

Calibrated instrument

Temperature Control:
Thermostatic bath at 25.0 °C

Density is temperature-dependent

Calculation:
Mass of sample / Volume of pycnometer

Precise measurement

Click to download full resolution via product page

Caption: A logical workflow for the experimental determination and validation of boiling point

and density.

Step-by-Step Protocols
1. Boiling Point Determination (Distillation Method)

Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.
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Sample Preparation: A sample of 1,3,3-trimethyl-2-methyleneindoline is placed in the round-

bottom flask along with boiling chips to ensure smooth boiling. The thermometer bulb should

be positioned so that the top of the bulb is level with the bottom of the side arm of the

distillation head.

Procedure:

The sample is heated gently.

As the liquid boils, the vapor rises and condenses in the condenser.

The temperature is recorded when the vapor is condensing on the thermometer bulb and

there is a steady drip of condensate into the receiving flask. This temperature represents

the boiling point.

Self-Validation: The boiling point should remain constant during the distillation of a pure

compound. A boiling range rather than a sharp boiling point indicates the presence of

impurities.

2. Density Determination (Pycnometer Method)

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it) and an analytical balance.

Procedure:

The empty, clean, and dry pycnometer is weighed.

The pycnometer is filled with distilled water of a known temperature (e.g., 25 °C) and

weighed again to determine the volume of the pycnometer.

The pycnometer is then emptied, dried, and filled with 1,3,3-trimethyl-2-methyleneindoline

at the same temperature.

The pycnometer filled with the sample is weighed.

Calculation and Self-Validation: The density is calculated by dividing the mass of the sample

by the volume of the pycnometer. The measurement should be repeated multiple times to
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ensure reproducibility. The standard deviation of the measurements provides an indication of

the precision.

Applications in Research and Development
A precise understanding of the boiling point and density of 1,3,3-trimethyl-2-methyleneindoline

is essential for its various applications.

Synthesis: As a key intermediate in the synthesis of various dyes and other organic

compounds, its boiling point is critical for purification by distillation.[2]

Formulation: In drug development, the density of an active pharmaceutical ingredient or an

intermediate is important for formulation design and manufacturing processes.

Chemical Engineering: These properties are fundamental for process design, safety

assessments, and equipment sizing in a chemical plant.

Conclusion
The boiling point and density of 1,3,3-trimethyl-2-methyleneindoline are well-established

physical constants that are fundamental to its use in research and industry. This guide has not

only presented these values but has also provided a framework for their experimental

determination, emphasizing the importance of methodological rigor and self-validation to

ensure data integrity. For scientists and professionals working with this versatile indole

derivative, a thorough understanding of these properties is the bedrock of successful and

reproducible scientific endeavor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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